Cas no 904326-87-0 (N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide)

• Product Name: N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide
• CAS No: 904326-87-0
• MF: C₁₃H₁₉BN₂O₃
• MW: 262.112563371658
• MDL: MFCD08690229
• CID: 69419
• PubChem ID: 24885786
• Update Time: 2025-05-21

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide
• 2-ACETAMIDOPYRIDINE-5-BORONIC ACID PINACOL ESTER
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide
• 2-AcetaMidopyridine-5-boronic acid
• 6-Acetamidopyridine-3-boronic acid, pinacol ester
• ACETAMIDE,N-[5-[3-FLUORO-4-(METHYLSULFONYL)PHENYL]-4-METHYL-2-THIAZOLYL]
• N-[5-(3-fluoro-4-methanesulfonyl-phenyl)-4-methyl-thiazol-2-yl]acetamide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]acetamide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-yl]-acetamide
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridyl]acetamide
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]acetamide (ACI)
• 2-(2-Acetamidopyridin-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Acetylamino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-ACETAMIDOPYRIDINE-5-BORONIC ACID, PINACOL ESTER
• DTXSID10590346
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]acetamide; 2-(2-Acetamidopyridin-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 2-Acetamidopyridine-5-boronic acid pinacol este; 2-Acetylamino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 904326-87-0
• N-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-acetamide
• MFCD08690229
• EN300-77374
• SCHEMBL1181203
• I10376
• Z1182288083
• AKOS015950095
• YCWPTBAHVWJMEY-UHFFFAOYSA-N
• MB06488
• 6-(ACETAMIDO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• N-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide
• 2-acetamidopyridine-5-boronic acid pinacol ester, 97%
• J-507691
• PS-12932

• MDL： MFCD08690229
• Inchi： 1S/C13H19BN2O3/c1-9(17)16-11-7-6-10(8-15-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H,15,16,17)
• InChI Key： YCWPTBAHVWJMEY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1

Computed Properties

• Exact Mass: 262.14900
• Monoisotopic Mass: 262.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.11
• Melting Point: 130-134 °C
• Boiling Point: 444.4°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.509
• PSA: 60.45000
• LogP: 1.41220

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide

Comprehensive Overview of N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide (CAS No. 904326-87-0)

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide is a boronic ester derivative widely recognized for its pivotal role in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. With the CAS number 904326-87-0, this compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and versatility. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it a preferred intermediate for constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds like N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide has surged, driven by advancements in drug discovery and agrochemical development. Researchers frequently inquire about its synthetic applications, solubility, and handling protocols, reflecting its growing relevance in industrial and academic settings. Its compatibility with palladium-catalyzed reactions further underscores its utility in creating biaryl structures, a cornerstone in modern medicinal chemistry.

The compound’s pyridine-acetamide backbone contributes to its bioactive potential, aligning with trends in targeted therapy and small-molecule inhibitors. Discussions on platforms like PubMed and Reaxys often highlight its role in optimizing kinase inhibitors or proteolysis-targeting chimeras (PROTACs). Additionally, its thermal stability and compatibility with green chemistry principles make it a sustainable choice for large-scale synthesis.

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Innovations in catalytic systems and flow chemistry have expanded the horizons for N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide. Recent studies explore its integration into metal-organic frameworks (MOFs) and photoredox catalysis, tapping into the buzz around renewable energy and carbon-neutral processes. Such interdisciplinary applications position it as a future-proof reagent in the chemical landscape.

In conclusion, N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide (CAS 904326-87-0) exemplifies the synergy between structural ingenuity and practical utility. Its adaptability to high-throughput screening and nanomaterial synthesis ensures its enduring relevance, while its alignment with AI-driven drug design trends cements its status as a 21st-century chemical.